3-Methyl-1-phenyl-1H-pyrazolo[3,4-D]pyrimidine

• IUPAC Name: 3-methyl-1-phenylpyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C12H10N4/c1-9-11-7-13-8-14-12(11)16(15-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key: BTTKVIVWBIPDIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=NC=NC=C12)C3=CC=CC=C3
• Molecular Formula: C12H10N4
• DSSTOX Substance ID: DTXSID20506615
• Molecular Weight: 210.23 g/mol
• CAS RN: 52217-39-7

Description

3-Methyl-1-phenyl-1H-pyrazolo[3,4-D]pyrimidine is a compound that belongs to the pyrazolo[3,4-D]pyrimidine class. This class of compounds has been shown to have significant biological importance. They are known to exhibit promising pharmacological properties, including anti-proliferative and antitumor activity. These structures have drawn much attention as pharmacophores.

Synthesis Analysis

The synthesis of 3-Methyl-1-phenyl-1H-pyrazolo[3,4-D]pyrimidine involves the formation of pyrazol-3-one substrates. The methods for the synthesis are systematized according to the method to assemble the pyrazolopyridine system. The advantages and drawbacks of these methods are considered.

Molecular Structure Analysis

The molecular structure of 3-Methyl-1-phenyl-1H-pyrazolo[3,4-D]pyrimidine is characterized by a pyrazolo[3,4-D]pyrimidine core. This core is an isostere of purines.

Scientific Research Applications

Synthesis and Structural Features

• Synthetic Methods : Researchers have employed various strategies to synthesize this compound, starting from preformed pyrazoles or pyridines. .

Biomedical Applications

• .
• .
• .

Future Directions

The future directions for the research and development of 3-Methyl-1-phenyl-1H-pyrazolo[3,4-D]pyrimidine could involve further optimization as anticancer agents. Given their promising pharmacological properties, these compounds could be attractive therapeutic targets for many diseases, particularly cancer.

Mechanism of Action

Target of Action

It’s worth noting that pyrazolo[3,4-d]pyrimidines have been designed to inhibit vegfr2 , a receptor tyrosine kinase that plays a crucial role in angiogenesis and vasculogenesis .

Mode of Action

Similar compounds in the pyrazolo[3,4-d]pyrimidine class have been designed to bind to the atp pocket or to an allosteric pocket of vegfr2 , thereby inhibiting its activity.

Biochemical Pathways

Inhibition of vegfr2 can affect the vegf signaling pathway, which plays a key role in angiogenesis and vasculogenesis .

Result of Action

Inhibition of vegfr2 can potentially lead to the suppression of angiogenesis and vasculogenesis .